Cas no 864266-91-1 (Benzonitrile, 4-(1-hydroxy-2-methylbutyl)-)
864266-91-1 structure
Product Name:Benzonitrile, 4-(1-hydroxy-2-methylbutyl)-
CAS No:864266-91-1
MF:C12H15NO
MW:189.253603219986
CID:1856216
PubChem ID:57656226
Update Time:2025-04-21
Benzonitrile, 4-(1-hydroxy-2-methylbutyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzonitrile, 4-(1-hydroxy-2-methylbutyl)-
- 4-(1-Hydroxy-2-methyl-butyl)-benzonitrile
- MFCD24217308
- SCHEMBL506916
- WNBZVGZGOCFOEC-UHFFFAOYSA-N
- G63521
- 864266-91-1
- 4-(1-hydroxy-2-methylbutyl)benzonitrile
-
- Inchi: 1S/C12H15NO/c1-3-9(2)12(14)11-6-4-10(8-13)5-7-11/h4-7,9,12,14H,3H2,1-2H3
- InChI Key: WNBZVGZGOCFOEC-UHFFFAOYSA-N
- SMILES: OC(C1C=CC(C#N)=CC=1)C(C)CC
Computed Properties
- Exact Mass: 189.115364102g/mol
- Monoisotopic Mass: 189.115364102g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 210
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 44Ų
Benzonitrile, 4-(1-hydroxy-2-methylbutyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB604305-250mg |
4-(1-Hydroxy-2-methylbutyl)benzonitrile; . |
864266-91-1 | 250mg |
€795.90 | 2025-04-16 | ||
| abcr | AB604305-500mg |
4-(1-Hydroxy-2-methylbutyl)benzonitrile; . |
864266-91-1 | 500mg |
€1114.70 | 2025-04-16 | ||
| abcr | AB604305-1g |
4-(1-Hydroxy-2-methylbutyl)benzonitrile; . |
864266-91-1 | 1g |
€1539.00 | 2025-04-16 | ||
| Ambeed | A2443298-50mg |
4-(1-Hydroxy-2-methylbutyl)benzonitrile |
864266-91-1 | 95% | 50mg |
$360.0 | 2025-04-16 | |
| Ambeed | A2443298-100mg |
4-(1-Hydroxy-2-methylbutyl)benzonitrile |
864266-91-1 | 95% | 100mg |
$609.0 | 2025-04-16 | |
| Ambeed | A2443298-250mg |
4-(1-Hydroxy-2-methylbutyl)benzonitrile |
864266-91-1 | 95% | 250mg |
$900.0 | 2025-04-16 | |
| Ambeed | A2443298-1g |
4-(1-Hydroxy-2-methylbutyl)benzonitrile |
864266-91-1 | 95% | 1g |
$1404.0 | 2025-04-16 |
Benzonitrile, 4-(1-hydroxy-2-methylbutyl)- Related Literature
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
864266-91-1 (Benzonitrile, 4-(1-hydroxy-2-methylbutyl)-) Related Products
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- 522654-00-8(BENZONITRILE, 4-(1-HYDROXY-3-METHYLBUTYL)-)
- 120276-08-6(BENZONITRILE, 3-(1-HYDROXYHEXYL)-)
- 880080-82-0(Benzonitrile, 4-(1-hydroxycyclopentyl)-)
- 1002750-36-8(3-[Cyclopropyl(hydroxy)methyl]benzonitrile)
- 522654-03-1(Benzonitrile, 4-(cyclopentylhydroxymethyl)-)
- 853180-32-2(BENZONITRILE, 4-(1,3-DIHYDROXY-2,2-DIMETHYLPROPYL)-)
- 91671-41-9(BENZONITRILE, 4-(1-HYDROXY-1-METHYLPENTYL)-)
- 259672-48-5
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